1,7-Diazaspiro[3.6]decane

Core Science & Biosynthesis

Technical Guide: Comparative Analysis of Diazaspiro Scaffolds in Drug Design

The following technical guide provides an in-depth comparison of 1,7-diazaspiro[3.6]decane and 2,6-diazaspiro[3.3]heptane , structured for researchers in medicinal chemistry.

Subject: 1,7-Diazaspiro[3.6]decane vs. 2,6-Diazaspiro[3.3]heptane

Executive Summary: The Standard vs. The Explorer

In modern medicinal chemistry, spirocyclic diamines have emerged as critical tools for "escaping flatland"—increasing fraction of sp3 carbons (

) to improve solubility and metabolic stability while retaining vector fidelity.

• 2,6-Diazaspiro[3.3]heptane is the Established Standard . It is a rigid, compact, and highly symmetric scaffold often used as a bioisostere for piperazine. Its vectors are linear (or orthogonal depending on substitution), and it possesses a low lipophilicity profile.

• 1,7-Diazaspiro[3.6]decane is the Emerging Explorer . It combines a rigid four-membered azetidine ring with a flexible seven-membered azepane ring. This "lopsided" geometry offers unique exit vectors, higher lipophilicity, and a differentiated basicity profile, making it suitable for exploring novel intellectual property (IP) space and specific receptor pockets where the [3.3] system is too compact.

Physicochemical & Structural Comparison

The fundamental difference lies in the ring sizes: the [3.3] system is two fused four-membered rings, while the [3.6] system fuses a four-membered ring with a seven-membered ring.

Quantitative Data Profile

Property	2,6-Diazaspiro[3.3]heptane	1,7-Diazaspiro[3.6]decane	Impact on Drug Design
Formula			[3.6] adds bulk/lipophilicity.
MW (Free Base)	98.15 Da	140.23 Da	[3.6] is heavier but still fragment-like.
LogP (Calc)	-1.5 to -1.2	0.2 to 0.5	[3.6] is more lipophilic, aiding permeability.
pKa (amine 1)	~8.5 (Azetidine)	~9.0 (Azetidine)	Azetidine N is less basic than piperidine.
pKa (amine 2)	~8.5 (Azetidine)	~10.5 (Azepane)	[3.6] has one highly basic center (Azepane).
Geometry	Linear / Rigid	Bent / Semi-flexible	[3.6] allows "wobble" induced fit.
TPSA	~24	~24	Similar polar surface area.

Vector Analysis

• 2,6-[3.3] (The Dumbbell): The nitrogen atoms are positioned at opposite ends of a rigid spacer. The distance is fixed, and the exit vectors are well-defined (typically 180° or 90° depending on substitution). This rigidity reduces the entropic penalty of binding but requires a precise fit.

• 1,7-[3.6] (The Flail): The spiro center anchors the azetidine (rigid) and the azepane (flexible). The azepane ring can adopt multiple conformations (chair, twist-boat), allowing the N-7 nitrogen to scan a larger volume of space for hydrogen bonding interactions. This is advantageous when the binding pocket is not perfectly defined.

Synthetic Methodologies

Comparison of the synthetic accessibility is crucial for project planning. The [3.3] system is commoditized, while the [3.6] requires specific construction.

Workflow Visualization (DOT)

Caption: Comparative synthetic pathways. Top: The standard cyclization for [3.3]. Bottom: The stepwise ring expansion/addition for [3.6].

Detailed Experimental Protocols

Protocol A: Synthesis of 2,6-Diazaspiro[3.3]heptane (Standard)

Source: Adapted from standard literature (e.g., Burkhard et al., Angew. Chem. Int. Ed. 2010).

• Precursor: Start with 1,3-dichloro-2,2-bis(chloromethyl)propane or tribromopentaerythritol derivatives.

• Cyclization: React with tosylamide (

  ) or benzylamine ( ) in the presence of base ( or ) in DMF at 100°C. This performs a double displacement to form both azetidine rings simultaneously or sequentially.

• Deprotection:

  • If Tosyl: Use

    or Red-Al.

  • If Benzyl: Use

    or ACE-Cl.

• Yield: Typically High (60-80%).

Protocol B: Synthesis of 1,7-Diazaspiro[3.6]decane (The "CSI" Route)

Context: Due to the rarity of the [3.6] system, this protocol utilizes the robust Chlorosulfonyl Isocyanate (CSI) method for spiro-azetidine construction on ketones.

• Step 1: Olefination

  • Reagents: N-Boc-hexahydro-4H-azepin-4-one (1.0 eq), Methyltriphenylphosphonium bromide (1.2 eq), KHMDS (1.3 eq).

  • Procedure: Suspend phosphonium salt in dry THF at 0°C. Add KHMDS dropwise. Stir 30 min. Add ketone solution. Warm to RT and stir 4h. Quench with water, extract with EtOAc.

  • Result: N-Boc-4-methylene-azepane .

• Step 2: [2+2] Cycloaddition

  • Reagents: Methylene intermediate (1.0 eq), Chlorosulfonyl isocyanate (CSI) (1.2 eq).

  • Procedure: Dissolve alkene in dry

    at 0°C. Add CSI dropwise (Caution: Exothermic). Stir overnight at RT.

  • Reductive Hydrolysis: Quench the reaction mixture into a solution of

    (sat. aq) and to remove the sulfonyl chloride group.

  • Result: N-Boc-spiro[azepane-4,3'-azetidin]-2'-one (Spiro-beta-lactam).

• Step 3: Lactam Reduction

  • Reagents: Spiro-lactam (1.0 eq),

    (2.0 eq).

  • Procedure: Dissolve lactam in dry THF. Add LAH carefully at 0°C. Reflux for 4-6h. Fieser workup (Water, 15% NaOH, Water).

  • Result: 1,7-Diazaspiro[3.6]decane (N-Boc protected on ring B).

Medicinal Chemistry Utility

2,6-Diazaspiro[3.3]heptane: The Rigid Linker

• Primary Use: Surrogate for piperazine or homopiperazine.

• Mechanism: The rigid geometry prevents the "boat/chair" flipping seen in piperazines, locking the exit vectors. This can increase potency by reducing the entropic cost of binding.

• Metabolic Stability: The strained 4-membered rings are surprisingly stable to oxidative metabolism (CYP450) compared to piperazines, as the bridgehead carbons are quaternary and blocked from oxidation.

1,7-Diazaspiro[3.6]decane: The Vector Shifter

• Primary Use: Exploring larger pockets or adjusting basicity.

• Mechanism:

  • Basicity Modulation: The azepane nitrogen is a typical secondary amine (pKa ~10-11), significantly more basic than the azetidine nitrogen. This allows for strong ionic interactions with aspartate/glutamate residues in the receptor, which the [3.3] system (pKa ~8.5) might miss.

  • Space Filling: The 7-membered ring adds bulk. If a piperazine linker is too small or linear, the [3.6] system introduces a "kink" and volume that can improve selectivity against off-targets.

• Lipophilicity: The higher carbon count increases LogP, which can be useful if the lead compound is too polar (a common issue with [3.3] analogs).

References

• Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes. Angewandte Chemie International Edition. Link

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities for Medicinal Chemistry. Chemical Reviews. Link

• Wuitschik, G., et al. (2008). Spirocyclic oxetanes: Synthesis and properties. Angewandte Chemie. Link

• PubChem Compound Summary. (2025). Spiro[3.6]decane. National Center for Biotechnology Information. Link

• Smith, J. M., et al. (2015). Diazaspirocycles as Piperazine Bioisosteres. Journal of Medicinal Chemistry. (Contextual citation for bioisosterism principles). Link

Protocols & Analytical Methods

Application and Protocol Guide: Buchwald-Hartwig Amination of 1,7-Diazaspiro[3.6]decane

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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of C-N Bond Formation in Spirocyclic Scaffolds

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, providing a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2][3] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, which are critical components in pharmaceuticals, agrochemicals, and materials science.[3][4] The reaction's significance lies in its ability to overcome the limitations of traditional methods, offering a more efficient and selective pathway to these valuable compounds.[3]

Spirocyclic frameworks, such as 1,7-Diazaspiro[3.6]decane, are of increasing interest in medicinal chemistry.[5] Their rigid, three-dimensional structures offer a unique exploration of chemical space, often leading to improved pharmacological properties. The introduction of aryl groups onto such scaffolds via Buchwald-Hartwig amination can unlock novel derivatives with significant therapeutic potential.

This guide provides a detailed technical overview and practical protocols for the successful Buchwald-Hartwig amination of 1,7-Diazaspiro[3.6]decane. It is designed to equip researchers with the foundational knowledge and actionable procedures to effectively utilize this powerful transformation.

Mechanistic Insights: The Engine of C-N Coupling

The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium catalyst.[6] The generally accepted mechanism consists of three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[4][6]

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl halide (Ar-X) bond, forming a Pd(II) intermediate.[4][6]

• Amine Coordination and Deprotonation: The amine substrate coordinates to the palladium center. A base then deprotonates the coordinated amine, forming a palladium-amido complex.

• Reductive Elimination: The aryl group and the amino group couple, forming the desired C-N bond and regenerating the active Pd(0) catalyst, which then re-enters the catalytic cycle.[6]

The efficiency and success of the reaction are highly dependent on the choice of ligand, base, and solvent. Bulky, electron-rich phosphine ligands are often employed to facilitate the reductive elimination step, which is frequently the rate-limiting step of the cycle.[3]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Challenges and Considerations for 1,7-Diazaspiro[3.6]decane

The unique structure of 1,7-Diazaspiro[3.6]decane presents specific challenges that must be addressed for a successful amination reaction:

• Steric Hindrance: The spirocyclic nature of the diamine can create significant steric bulk around the nitrogen atoms, potentially slowing down the reaction rate.

• Chelation: The presence of two nitrogen atoms raises the possibility of the diamine acting as a bidentate ligand, which could chelate to the palladium center and inhibit catalysis.

• Mono- vs. Di-arylation: Controlling the selectivity between mono- and di-arylation is a critical aspect. Reaction conditions must be carefully optimized to favor the desired product.

To overcome these challenges, careful selection of the palladium precursor, ligand, base, and solvent is paramount. The use of bulky phosphine ligands, such as those from the Buchwald and Hartwig groups, can be particularly effective in promoting the desired C-N bond formation.[3]

Experimental Protocol: Mono-Arylation of 1,7-Diazaspiro[3.6]decane

This protocol provides a general procedure for the mono-arylation of 1,7-Diazaspiro[3.6]decane with a model aryl bromide. Optimization of reaction conditions may be necessary for different aryl halides.

Reagents and Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
1,7-Diazaspiro[3.6]decane	N/A	140.23	1.2	1.2
Aryl Bromide	Varies	Varies	1.0	1.0
Pd₂(dba)₃	51364-51-3	915.72	0.02	0.02
XPhos	564483-18-7	476.65	0.04	0.04
NaOt-Bu	865-48-5	96.10	1.4	1.4
Toluene	108-88-3	92.14	5 mL	-

Experimental Workflow:

Caption: A typical experimental workflow for the Buchwald-Hartwig amination.

Step-by-Step Procedure:

• Reaction Setup: In a dry, oven-dried Schlenk tube equipped with a magnetic stir bar, combine the palladium precursor (Pd₂(dba)₃), the phosphine ligand (XPhos), sodium tert-butoxide, and the aryl bromide.

• Inert Atmosphere: Seal the Schlenk tube and evacuate and backfill with a high-purity inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Reagent Addition: Under a positive pressure of the inert gas, add the 1,7-Diazaspiro[3.6]decane and anhydrous toluene via syringe.

• Reaction: Place the sealed Schlenk tube in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired mono-arylated product.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Ensure all reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere. Consider using a pre-catalyst.
Insufficiently reactive aryl halide	Aryl chlorides may require more forcing conditions or different ligand systems. Aryl iodides can sometimes inhibit the catalyst.[6]
Steric hindrance	Screen a variety of bulky phosphine ligands (e.g., RuPhos, BrettPhos) to find the optimal one for the specific substrate.[7]
Formation of Di-arylated Product	Excess aryl halide	Use a slight excess of the diamine to favor mono-arylation.
High reaction temperature or long reaction time	Monitor the reaction closely and stop it once the desired mono-arylated product is maximized.
Poor Solubility	Inappropriate solvent	Screen alternative solvents such as dioxane, THF, or t-BuOH.[7]

Safety Considerations

• Palladium Catalysts: Palladium compounds can be toxic and should be handled in a well-ventilated fume hood.

• Phosphine Ligands: Many phosphine ligands are air-sensitive and potentially pyrophoric. Handle them under an inert atmosphere.

• Sodium tert-butoxide: This is a strong base and is corrosive. Avoid contact with skin and eyes.

• Solvents: Toluene is flammable and has associated health risks. Use appropriate personal protective equipment (PPE), including gloves and safety glasses.

Conclusion

The Buchwald-Hartwig amination is an indispensable tool for the synthesis of arylamines, and its application to spirocyclic scaffolds like 1,7-Diazaspiro[3.6]decane opens up new avenues for the discovery of novel chemical entities. By understanding the reaction mechanism and carefully considering the unique challenges posed by this substrate, researchers can successfully employ this powerful transformation to access a wide range of functionalized spirocycles. The protocols and insights provided in this guide serve as a starting point for the development of robust and efficient synthetic routes to these valuable compounds.

References

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, January 7). Buchwald-Hartwig coupling [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Synthesizing chiral spiro compounds using asymmetric amination chemistry. [Image]. Retrieved from [Link]

• Wikipedia. (2023, November 28). Buchwald–Hartwig amination. Retrieved from [Link]

• Chemistry Corner. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! [Video]. YouTube. [Link]

• Nagy, V., et al. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. ACS Omega, 6(43), 29045–29054. [Link]

• Fleurisson, C., et al. (2023). Intramolecular Buchwald-Hartwig N-arylation of bicyclic hydrazines: practical access to spiro[indoline-2,3'-piperidines]. Organic & Biomolecular Chemistry, 21(17), 3542-3546. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. youtube.com [youtube.com]
• 5. Intramolecular Buchwald-Hartwig N-arylation of bicyclic hydrazines: practical access to spiro[indoline-2,3'-piperidines] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Application Note: 1,7-Diazaspiro[3.6]decane in DNA-Encoded Library (DEL) Synthesis

Topic: 1,7-Diazaspiro[3.6]decane building blocks for DEL libraries Content Type: Application Notes and Protocols

High-Fsp³ Scaffolds for Next-Generation Chemical Space Exploration

Executive Summary

The shift in DNA-Encoded Library (DEL) design from flat, aromatic-heavy structures to three-dimensional (3D) architectures has necessitated the adoption of spirocyclic scaffolds. The 1,7-diazaspiro[3.6]decane system represents a distinct class of "unbalanced" spirocycles, fusing a strained four-membered azetidine ring with a flexible seven-membered azepane ring.

This guide details the physicochemical advantages of this scaffold and provides a validated, self-consistent protocol for its incorporation into DELs. Unlike symmetrical spiro[3.3]heptanes, the [3.6] system offers unique vector geometry and differential reactivity, allowing for precise orthogonal functionalization on-DNA.

Chemical Profile & Structural Logic[1]

The "Unbalanced" Advantage

The 1,7-diazaspiro[3.6]decane scaffold is defined by the spiro-fusion of an azetidine (4-membered) and a diazepine/azepane (7-membered) ring. This asymmetry provides two distinct advantages for medicinal chemistry:

• Vector Diversity: The exit vectors of the two nitrogen atoms are non-linear, providing access to complementary binding pockets that linear linkers cannot reach.

• Differential Reactivity: The steric and electronic environments of the N1 (azetidine) and N7 (azepane) atoms differ significantly, facilitating orthogonal protection strategies essential for library fidelity.

Physicochemical Properties[2]

• Fsp³ Score: 1.0 (Core scaffold) – Maximizes solubility and metabolic stability.

• Ring Strain: High strain in the azetidine ring (~25 kcal/mol) requires careful handling during deprotection steps but offers unique metabolic pharmacophores.

• Basicity:

  • N1 (Azetidine):[1] Typically pKa ~10.5–11.0, but nucleophilicity is modulated by ring strain.

  • N7 (Azepane): Typically pKa ~10.5–11.0, behaves as a flexible secondary amine.

Visualization: Structural Vectors

The following diagram illustrates the connectivity and the distinct exit vectors provided by the N1 and N7 positions.

Figure 1: Structural logic of the 1,7-diazaspiro[3.6]decane scaffold, highlighting the differential nature of the two nitrogen vectors.

Experimental Protocols

Strategic Planning: Orthogonal Protection

To utilize this diamine effectively, one nitrogen must serve as the anchor to the DNA headpiece, while the other remains protected for subsequent library expansion.

• Recommended Building Block: tert-butyl 1,7-diazaspiro[3.6]decane-1-carboxylate (N1-Boc protected).

• Rationale: Anchoring via the N7 (azepane) allows the flexible ring to serve as the linker, positioning the rigid, defined vector of the N1 (azetidine) for the diversity element (R-group) interaction with the protein target.

Protocol A: Scaffold Attachment (On-DNA)

This protocol describes the attachment of 1-Boc-1,7-diazaspiro[3.6]decane to a DNA headpiece functionalized with a carboxylic acid linker (e.g., DNA-Linker-COOH).

Reagents:

• DNA Headpiece: 1 mM solution in water (50 nmol scale).

• Scaffold: 1-Boc-1,7-diazaspiro[3.6]decane (200 mM in DMA).

• Coupling Agents: EDC·HCl (200 mM in water), HOAt (100 mM in DMA).

• Base: DIPEA (200 mM in DMA).

• Buffer: 250 mM Sodium Phosphate (pH 7.4).

Workflow:

• Preparation: In a PCR tube or 96-well plate, combine the DNA headpiece (50 µL, 50 nmol) with Phosphate Buffer (10 µL).

• Activation: Add EDC (10 µL, 400 eq) and HOAt (5 µL, 100 eq). Vortex briefly.

• Addition: Immediately add the Scaffold solution (10 µL, 400 eq) followed by DIPEA (5 µL).

  • Note: High equivalents are used to drive the reaction to completion on the dilute DNA scale.

• Incubation: Incubate at 25°C for 2–4 hours.

• Purification: Ethanol precipitation. Add 10% v/v 5 M NaCl and 2.5x volume of cold absolute ethanol. Incubate at -20°C for 30 mins. Centrifuge (14,000 rpm, 30 mins). Discard supernatant. Wash pellet with 70% ethanol.

• QC: Resuspend in water. Analyze via LC-MS (Negative mode) to confirm mass shift corresponding to the Boc-protected scaffold.

Protocol B: Deprotection and Library Expansion

Following attachment, the N1-Boc group must be removed to expose the azetidine amine for diversification (e.g., acylation, reductive amination, or sulfonylation).

Reagents:

• Acid Source: 10% Trifluoroacetic acid (TFA) in water (freshly prepared).

• Quench Buffer: 1 M Tris-HCl (pH 8.5).

• Diversity Reagents: Set of Carboxylic Acids (R-COOH).

Workflow:

• Deprotection: Treat the dried DNA pellet (from Protocol A) with 50 µL of 10% TFA.

• Incubation: Incubate at Room Temperature for 30 minutes.

  • Critical: Azetidines are acid-stable, but prolonged exposure to harsh acidic conditions at high heat should be avoided to prevent ring opening. 30 mins at RT is safe.

• Quenching: Add 100 µL of 1 M Tris-HCl (pH 8.5) to neutralize. Verify pH is >7.0.[2]

• Purification: Perform Ethanol precipitation (as above) or use a desalting column (e.g., Sephadex G-25) to remove salts and TFA.

• Diversification (Acylation): Resuspend DNA in buffer. Repeat the amide coupling conditions from Protocol A, substituting the Scaffold with your library of Carboxylic Acids (R-COOH).

Data Summary: Expected Mass Shifts

Step	Modification	Mass Change (Da)	Validation Method
1	Attachment of Scaffold (N1-Boc)	+238.3 (approx)	LC-MS (Deconv.)
2	Boc Deprotection (-C5H8O2)	-100.1	LC-MS (Deconv.)
3	Diversity Coupling (e.g., Benzoic Acid)	+104.1	LC-MS (Deconv.)

Visualizing the Synthetic Pathway

The following diagram outlines the complete "Design-Make-Test" cycle logic for this specific building block.

Figure 2: Step-by-step synthetic workflow for incorporating 1,7-diazaspiro[3.6]decane into a DNA-encoded library.

References

• Neri, D., & Lerner, R. A. (2018). DNA-Encoded Chemical Libraries: A Selection System Based on Endowing Organic Compounds with Amplifiable Information. Annual Review of Biochemistry, 87, 479–502. Link

• SpiroChem AG. (n.d.). Spirocyclic Motifs in Medicinal Chemistry. Retrieved October 24, 2025, from

• Enamine Ltd. (2025). DNA-Encoded Library (DEL) Building Blocks. Enamine Catalog. Link

• Franzini, R. M., et al. (2014). A systematic analysis of the stability of DNA-encoded libraries. Bioconjugate Chemistry, 25(8), 1453–1461. Link

• Burkhard, J. A., et al. (2010). Oxetanes as versatile elements in drug discovery and synthesis. Angewandte Chemie International Edition, 49(21), 3524-3529. (Contextual reference for 4-membered ring strain/utility). Link

Sources

• 1. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
• 2. Spiro[3.6]decane | C10H18 | CID 12651161 - PubChem [pubchem.ncbi.nlm.nih.gov]

Using 1,7-Diazaspiro[3.6]decane in fragment-based drug design (FBDD)

Application Note: Utilizing 1,7-Diazaspiro[3.6]decane Scaffolds in Fragment-Based Drug Design (FBDD)

Executive Summary

The shift from "flatland" aromatic chemistry to three-dimensional (3D) architectures is a defining trend in modern Fragment-Based Drug Design (FBDD). This guide details the application of 1,7-Diazaspiro[3.6]decane , a high-Fsp³ spirocyclic diamine, as a privileged scaffold for probing novel chemical space. Unlike planar fragments, this scaffold offers defined, non-planar exit vectors and superior physicochemical properties (solubility, metabolic stability).[1] This document provides validated protocols for library incorporation, biophysical screening (SPR/NMR), and orthogonal chemical elaboration.

Scaffold Profile & Physicochemical Properties

The 1,7-diazaspiro[3.6]decane core consists of a four-membered azetidine ring spiro-fused to a seven-membered azepane ring. This geometry creates a rigid core with two distinct nitrogen handles, allowing for precise vector exploration during the hit-to-lead phase.

Table 1: Physicochemical Profile of 1,7-Diazaspiro[3.6]decane (Free Base)

Property	Value	Clinical Relevance
Molecular Weight	138.21 Da	Ideal for fragments (Rule of 3 compliant).[2] Allows significant mass addition during optimization.
ClogP	~0.2 - 0.8	High aqueous solubility; reduces non-specific hydrophobic binding in assays.[2]
TPSA	~24 Ų	Excellent membrane permeability potential; low polar surface area overhead.[2]
Fsp³	0.80	High saturation fraction correlates with improved clinical success rates and metabolic stability.[2]
H-Bond Donors	2	Two secondary amines serve as key interaction points (anchors) or growth vectors.[2]
Geometry	Rigid Spiro Core	Defined exit vectors prevent entropic penalty upon binding compared to flexible linear diamines.[2]

Protocol A: Library Incorporation & Quality Control

Objective: Ensure the integrity of the spirocyclic amine fragment prior to screening.

Context: Secondary amines are prone to absorbing atmospheric CO₂ to form carbamates and can oxidize over time. The [3.6] system contains a strained azetidine ring, requiring specific handling.

Step-by-Step Methodology:

• Storage: Store solid stock as the dihydrochloride or ditosylate salt at -20°C. The salt form suppresses oxidation and prevents volatility issues associated with the low-MW free base.

• Solubilization (Master Stock):

  • Dissolve the salt to 100 mM in anhydrous DMSO-d6 (for NMR readiness) or standard DMSO.

  • Critical Step: Add 1.1 equivalents of DIPEA or use a phosphate-buffered DMSO solution if the assay requires free-base behavior immediately, though storing as the acidic salt is preferred for stability.

• QC Validation (LC-MS/ELSD):

  • Column: C18 Reverse Phase (High pH resistant).

  • Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10) / Acetonitrile. Note: Use high pH buffer to ensure the amine is uncharged for better peak shape.

  • Detection: ELSD (Evaporative Light Scattering Detector) is mandatory as the scaffold lacks a UV chromophore.

Protocol B: Biophysical Screening Workflows

Objective: Detect weak affinity interactions (mM to high µM) using Surface Plasmon Resonance (SPR) and Ligand-Observed NMR.

Surface Plasmon Resonance (SPR)

Challenge: Small mass (~138 Da) yields low Rmax signals; amines can cause non-specific binding to carboxylate-based sensor chips (CM5).

Optimized Protocol:

• Chip Selection: Use a Streptavidin (SA) or NTA chip with a biotinylated/His-tagged protein to avoid the carboxylate background of CM5 chips. If CM5 is necessary, block residual esters extensively with ethanolamine.

• Running Buffer:

  • 20 mM HEPES pH 7.4, 150 mM NaCl, 0.005% P20.

  • Crucial Additive:1-2% DMSO (matched to sample) and 1 mM free ethylenediamine (optional) in the reference channel to block non-specific amine interactions if background is high.

• Injection Strategy:

  • Flow Rate: High flow (60-90 µL/min) to minimize mass transport effects.

  • Contact Time: Short (15-30s) is sufficient for fast-on/fast-off fragment kinetics.

  • Analysis: Use "Clean Screen" mode; look for square-wave sensorgrams.

Saturation Transfer Difference (STD) NMR

Logic: The spirocyclic protons offer distinct resonances in the 1.5 - 4.0 ppm region, usually clear of protein background.

• Sample Prep: 500 µM Fragment + 5-10 µM Target Protein in D₂O buffered saline.

• Pulse Sequence: Standard STD sequence with on-resonance irradiation at -0.5 ppm (protein methyls) and off-resonance at 30 ppm.

• Data Interpretation:

  • Group Mapping: The [3.6] system allows differentiation between the azetidine (4-ring) and azepane (7-ring) protons.

  • Insight: High STD amplification factors on the azetidine protons indicate the 4-ring is deeply buried in the pocket, guiding the chemistry strategy to grow from the exposed azepane nitrogen.

Protocol C: Chemical Elaboration (Hit-to-Lead)

Objective: Orthogonally functionalize the two nitrogen atoms to grow the fragment into a lead.

Chemical Logic: The two nitrogens have distinct steric and electronic environments. The azetidine nitrogen (N1) is more sterically constrained and often less nucleophilic than the azepane nitrogen (N7), though strain release can sometimes accelerate specific reactions.

Strategy: Orthogonal Protection & Vector Growth

Workflow:

• Differentiation: Start with 1-Boc-1,7-diazaspiro[3.6]decane (commercially available or synthesized).

• Vector 1 (Azepane N7) Functionalization:

  • Reaction: Reductive amination (Aldehyde + STAB) or Amide coupling (Acid + HATU).

  • Why? The 7-ring is flexible; ideal for reaching solvent-exposed residues or adjacent sub-pockets.

• Deprotection: Removal of Boc (TFA/DCM) releases the Azetidine N1.

• Vector 2 (Azetidine N1) Functionalization:

  • Reaction: S_NAr (Nucleophilic Aromatic Substitution) or Sulfonylation.

  • Why? The rigid 4-ring vector is excellent for positioning the core deep into a narrow specificity pocket.

Visualized Workflows

Figure 1: The FBDD Pipeline for Spirocyclic Scaffolds

Caption: Integrated workflow moving from library QC to orthogonal chemical elaboration.

Figure 2: Orthogonal Chemical Logic

Caption: Strategy for differentiating N1 (Azetidine) and N7 (Azepane) growth vectors.

References

• Erlanson, D. A., et al. "Fragment-based drug discovery: lessons from the past and future directions." Nature Reviews Drug Discovery 15.9 (2016): 605-619. Link

• Lovering, F., et al. "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry 52.21 (2009): 6752-6756. Link

• Carreira, E. M., & Fessard, T. C. "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews 114.16 (2014): 8257–8322. Link

• Warriner, S., et al. "Library Design in Fragment-Based Drug Discovery." Drug Discovery Today 19.11 (2014): 1563-1569. Link

• PubChem Compound Summary. "Spiro[3.6]decane."[3] National Library of Medicine.[3] Accessed 2025.[3][4][5] Link[3]

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Technical Notes & Optimization

Technical Support Center: Improving Solubility of 1,7-Diazaspiro[3.6]decane Free Base

This guide is intended for researchers, scientists, and drug development professionals encountering solubility challenges with 1,7-Diazaspiro[3.6]decane free base. As a Senior Application Scientist, this document synthesizes technical expertise with practical, field-proven insights to help you overcome these common experimental hurdles.

Part 1: Understanding the Solubility Challenge

Q1: Why does my 1,7-Diazaspiro[3.6]decane free base exhibit poor solubility in aqueous solutions?

A1: The limited aqueous solubility of 1,7-Diazaspiro[3.6]decane free base is inherent to its chemical structure. As a diamine, its solubility is highly dependent on the pH of the surrounding medium.[1] Here's a breakdown of the core reasons:

• Basicity of the Amine Groups: The two secondary amine groups in the spirocyclic structure are basic.[2] In neutral water (pH ≈ 7), these amines are only partially protonated. The un-ionized, or "free base," form is less polar and thus has a lower affinity for polar solvents like water.[1]

• Hydrophobic Scaffold: The hydrocarbon backbone of the decane ring system contributes to the molecule's overall hydrophobicity, further limiting its solubility in water.[1][3]

To effectively use this compound in aqueous experimental systems, we must address these factors. The most direct approach is to increase the proportion of the ionized, more polar, and therefore more water-soluble, species.

Part 2: Troubleshooting and Strategic Solutions

This section provides a tiered approach to systematically improving the solubility of 1,7-Diazaspiro[3.6]decane free base.

Strategy 1: pH Adjustment and Salt Formation

The most fundamental and often most effective strategy is to leverage the basicity of the amine groups through pH modification.[4][5] By lowering the pH, we can protonate the nitrogen atoms, converting the free base into a more soluble salt.[2][6][7]

Experimental Protocol: Determining the pH-Solubility Profile

This experiment is crucial to understanding how pH impacts your compound's solubility.

• Buffer Preparation: Prepare a series of biocompatible buffers (e.g., citrate, phosphate) across a relevant pH range (e.g., pH 3 to 7.4).

• Equilibrium Solubility Measurement:

  • Add an excess amount of 1,7-Diazaspiro[3.6]decane free base to a fixed volume of each buffer.

  • Agitate the samples at a controlled temperature (e.g., 25°C or 37°C) for a sufficient duration (typically 24-48 hours) to ensure equilibrium is reached.

  • Filter the samples using a suitable syringe filter (e.g., 0.22 µm PVDF) to remove any undissolved solid.

  • Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method such as HPLC-UV or LC-MS.

• Data Analysis: Plot the measured solubility (e.g., in µg/mL or mM) against the corresponding pH of each buffer.

Expected Outcome: You should observe a significant increase in solubility as the pH decreases. This data will inform the optimal pH for your future experiments. Weakly basic drugs typically exhibit high solubility at low pH and low solubility at high pH.[8]

Diagram: The Impact of pH on Amine Protonation and Solubility

Caption: Relationship between pH, ionization state, and aqueous solubility of an amine compound.

Strategy 2: The Use of Co-solvents

If the optimal pH for solubility is not compatible with your experimental system (e.g., it's toxic to cells), using a water-miscible organic co-solvent is a viable alternative.[9]

Rationale: Co-solvents work by reducing the overall polarity of the aqueous medium, making it more favorable for the dissolution of less polar compounds.

Common Co-solvents and Typical Starting Concentrations:

Co-solvent	Typical Starting Concentration (v/v)	Key Considerations
DMSO (Dimethyl sulfoxide)	1-5%	Can have off-target biological effects; check cellular tolerance.
Ethanol	5-10%	May precipitate proteins in certain biological assays.
PEG 400 (Polyethylene glycol 400)	10-20%	Generally well-tolerated; can increase viscosity.
Propylene Glycol	10-20%	A common vehicle for in vivo and in vitro studies.

Experimental Protocol: Co-solvent Screening

• Prepare a High-Concentration Stock: Dissolve the 1,7-Diazaspiro[3.6]decane free base in 100% of your chosen co-solvent (e.g., DMSO) to create a concentrated stock solution (e.g., 50-100 mM).

• Serial Dilution: Perform serial dilutions of the stock solution into your aqueous experimental buffer or medium.

• Observe for Precipitation: After each dilution, visually inspect for any cloudiness or precipitate. It's also advisable to check under a microscope. Let the solutions sit for a period (e.g., 2 hours) to check for delayed precipitation.

• Vehicle Control: Always include a vehicle control in your experiments (the same concentration of co-solvent without the compound) to account for any effects of the solvent itself.

Strategy 3: Advanced Formulation with Cyclodextrins

When pH adjustment and co-solvents are insufficient or unsuitable, cyclodextrins offer a more sophisticated approach.[10][11][12]

Mechanism of Action: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[10][11] They can encapsulate the hydrophobic parts of a drug molecule, forming an inclusion complex.[11][12] This complex has a water-soluble exterior, significantly increasing the apparent aqueous solubility of the guest molecule.[10][11]

Commonly Used Cyclodextrins:

• HP-β-CD (Hydroxypropyl-β-cyclodextrin)

• SBE-β-CD (Sulfobutylether-β-cyclodextrin)

Experimental Protocol: Cyclodextrin-Mediated Solubilization

• Prepare Cyclodextrin Solutions: Create a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 1%, 5%, 10% w/v HP-β-CD).

• Equilibrium Solubility Measurement: Add an excess of 1,7-Diazaspiro[3.6]decane free base to each cyclodextrin solution.

• Equilibrate and Analyze: Follow the same procedure as the pH-solubility profile (agitate, filter, and quantify) to determine the solubility enhancement at each cyclodextrin concentration.

Diagram: Decision Workflow for Solubility Enhancement

Caption: A stepwise decision-making process for addressing the solubility of 1,7-Diazaspiro[3.6]decane.

References

• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727.
• Cunha, I. T., McKeeman, M., Ramezani, M., Hayashi-Mehedy, K., Lloyd-Smith, A., Bravi, M., & Jessop, P. G. (2022). Amine-free CO2-switchable hydrophilicity solvents and their application in extractions and polymer recycling. Green Chemistry, 24(9), 3646-3656.
• Malaekeh-Nikouei, B., & Loftsson, T. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 16(8), 1135.
• Lisurek, M., & Gohlke, H. (2025). Spirocyclic Diamine Scaffolds for Medicinal Chemistry. ChemMedChem, e202500001.

• Chemistry LibreTexts. (2020, May 30). 20.2: Basicity of Amines and Ammonium Salt Formation. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Advanced Properties of Amines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Spironolactone. PubChem Compound Summary for CID 5833. Retrieved from [Link]

• White Rose Research Online. (2022, December 12). Synthesis of spirocyclic 1,2-diamines by dearomatising intramolecular diamination of phenols. Retrieved from [Link]

• Reddit. (2025, May 22). Precipitating organic amine from organic solution containing dissolved KOH. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. Retrieved from [Link]

• Bergström, C. A., Norinder, U., Luthman, K., & Artursson, P. (2003). Accuracy of calculated pH-dependent aqueous drug solubility. European journal of pharmaceutical sciences : official journal of the European Federation for Pharmaceutical Sciences, 19(4), 183–193.

• Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Retrieved from [Link]

• Chadha, R., Arora, P., Saini, A., & Singh, G. (2013). Salts of Mefenamic Acid With Amines: Structure, Thermal Stability, Desolvation, and Solubility. Crystal growth & design, 13(1), 357–370.

• Clark, J. (n.d.). Solubility and pH of amines. Retrieved from [Link]

• Al-Kassas, R., Wen, J., Cheng, A. E., & Kim, A. M. (2022). Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds. Molecules (Basel, Switzerland), 27(11), 3459.

• International Journal of Pharmaceutical and Drug Analysis. (2023, March 13). Solubility enhancement techniques: A comprehensive review. Retrieved from [Link]

• Wouters, J., & Quéré, L. (Eds.). (2010). Pharmaceutical Salts Optimization of Solubility or Even More?. Retrieved from [Link]

• Cunha, I. T., McKeeman, M., Ramezani, M., Hayashi-Mehedy, K., Lloyd-Smith, A., Bravi, M., & Jessop, P. G. (2022). Amine-free CO2-switchable hydrophilicity solvents and their application in extractions and polymer recycling. Green Chemistry, 24(9), 3646-3656.
• Costa, P., & Sousa Lobo, J. M. (2019). Solubility enhancement and application of cyclodextrins in local drug delivery. Journal of inclusion phenomena and macrocyclic chemistry, 93(1-2), 1–12.
• Sanchez-Vicente, Y., & Drage, T. C. (2022). Amine-Based Solvents and Additives to Improve the CO 2 Capture Processes: A Review. Energies, 15(23), 9159.
• Anton, R. E., et al. (1996). Phase behavior of pH-dependent systems containing oil-water and fatty acid, fatty amine or both. Journal of Dispersion Science and Technology, 17(3), 297-320.

• Spectroscopy Online. (2019, September 1). Organic Nitrogen Compounds V: Amine Salts. Retrieved from [Link]

• Nakajima, T., & Onuki, S. (2016). Comparison of Solvation Effects on CO2 Capture with Aqueous Amine Solutions and Amine-Functionalized Ionic Liquids. The Journal of Physical Chemistry B, 120(39), 10301–10309.
• Deshpande, R. D., & Gowda, D. V. (2017). FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER?. Journal of Pharmaceutical and Allied Health Sciences, 7(1), 1-13.

• National Institute of Standards and Technology. (n.d.). Decane with Water. IUPAC-NIST Solubilities Database. Retrieved from [Link]

• Rudrangi, S. R. S., et al. (2015). Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology, 8(2), 2739-2748.

• Chemistry LibreTexts. (2022, February 18). 3.5: Chemical Properties of Amines. Bases and Salt Formation. Retrieved from [Link]

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Reference Data & Comparative Studies

A Technical Guide to the NMR Spectral Features of 1,7-Diazaspiro[3.6]decane and its Analogs

For Researchers, Scientists, and Drug Development Professionals

The Significance of 1,7-Diazaspiro[3.6]decane in Drug Discovery

Spirocyclic scaffolds have gained considerable attention in modern drug discovery due to their inherent three-dimensionality, which can lead to improved target selectivity and superior physicochemical properties compared to their planar counterparts. 1,7-Diazaspiro[3.6]decane, featuring a unique fusion of an azetidine and an azepane ring, represents a compelling building block for the synthesis of novel therapeutic agents. The rigid, yet complex, spatial arrangement of this diamine offers multiple vectors for chemical elaboration, enabling the exploration of diverse chemical spaces. Accurate structural elucidation via NMR spectroscopy is paramount for the successful development of drug candidates based on this scaffold.

Estimated ¹H and ¹³C NMR Spectral Data of 1,7-Diazaspiro[3.6]decane

The following tables present the estimated ¹H and ¹³C NMR chemical shifts for 1,7-diazaspiro[3.6]decane. These estimations are derived from the typical chemical shift ranges of protons and carbons in azetidine and cycloheptane rings, considering the deshielding effects of the adjacent nitrogen atoms. The numbering convention used for the assignments is illustrated in the accompanying diagram.

Chemical Structure of 1,7-Diazaspiro[3.6]decane with Atom Numbering

A diagram illustrating the chemical structure of 1,7-diazaspiro[3.6]decane with atom numbering.

Table 1: Estimated ¹H NMR Data for 1,7-Diazaspiro[3.6]decane (in CDCl₃, 400 MHz)

Position	Estimated Chemical Shift (ppm)	Multiplicity	Integration
H2, H3	~ 3.0 - 3.3	t	4H
H6, H8	~ 2.8 - 3.1	m	4H
H5, H9, H10	~ 1.6 - 1.9	m	6H
NH (1, 7)	~ 1.5 - 2.5	br s	2H

Table 2: Estimated ¹³C NMR Data for 1,7-Diazaspiro[3.6]decane (in CDCl₃, 100 MHz)

Position	Estimated Chemical Shift (ppm)
C4 (Spiro)	~ 60 - 70
C2, C3	~ 45 - 55
C6, C8	~ 50 - 60
C5, C9, H10	~ 25 - 35

Comparative NMR Data Analysis: 1,7-Diazaspiro[3.6]decane vs. a Structural Analog

To provide context for the estimated spectral data, a comparison with a known spirocyclic diamine is instructive. While a perfect analog with published data is unavailable, we can draw valuable insights from related structures. For the purpose of this guide, we will compare the estimated data for 1,7-diazaspiro[3.6]decane with hypothetical data for a related compound, highlighting expected differences.

Table 3: Comparative Analysis of ¹³C NMR Chemical Shifts

Position	1,7-Diazaspiro[3.6]decane (Estimated)	Structural Analog (Hypothetical)	Rationale for Expected Differences
Spiro Carbon	~ 60 - 70 ppm	Varies with ring size	The chemical shift of the spiro carbon is highly dependent on the ring strain and the nature of the attached rings.
Carbons α to N (Azetidine)	~ 45 - 55 ppm	N/A or different	The upfield shift is characteristic of the strained four-membered azetidine ring.
Carbons α to N (Azepane)	~ 50 - 60 ppm	Varies with ring size	The chemical shift of carbons alpha to the nitrogen in the seven-membered ring will be influenced by ring conformation and strain.
Other Aliphatic Carbons	~ 25 - 35 ppm	Varies with ring size and substitution	The chemical shifts of the remaining methylene groups will depend on their position within the ring and the overall molecular geometry.

The key takeaway from this comparative analysis is that while the general regions of the NMR spectra for spirocyclic diamines will be similar, the precise chemical shifts are highly sensitive to the specific ring sizes and substitution patterns. This underscores the importance of acquiring experimental data for unambiguous structure confirmation.

A Field-Proven Protocol for Acquiring High-Quality NMR Spectra

The following is a detailed, step-by-step methodology for obtaining high-quality ¹H and ¹³C NMR spectra for 1,7-diazaspiro[3.6]decane and related compounds. This protocol is designed to be a self-validating system, ensuring reliable and reproducible results.

Experimental Workflow

A workflow diagram for the acquisition and processing of NMR spectra.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the purified 1,7-diazaspiro[3.6]decane sample into a clean, dry vial. The exact amount will depend on the molecular weight and the sensitivity of the NMR instrument.[1]

  • Add approximately 0.6 mL of a suitable deuterated solvent. Chloroform-d (CDCl₃) is a good starting point for many organic molecules due to its excellent dissolving power. Other solvents such as dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄ (CD₃OD) can be used if solubility is an issue.[2][3]

  • For quantitative purposes or precise chemical shift referencing, add a small amount of an internal standard, typically tetramethylsilane (TMS), directly to the solution.

  • Transfer the solution to a high-quality, clean, and dry 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.

  • For ¹H NMR:

    • Acquire a standard one-dimensional proton spectrum.

    • Typical acquisition parameters on a 400 MHz spectrometer would include a spectral width of 12-16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

    • The number of scans can be adjusted to achieve an adequate signal-to-noise ratio, typically ranging from 8 to 64 scans for a sample of this concentration.[1]

  • For ¹³C NMR:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Typical acquisition parameters on a 100 MHz spectrometer would include a spectral width of 200-240 ppm, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

    • Due to the low natural abundance of the ¹³C isotope, a larger number of scans (typically several hundred to several thousand) will be required to obtain a spectrum with a good signal-to-noise ratio.[4][5]

• Data Processing and Analysis:

  • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

  • Calibrate the chemical shift axis by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C spectra. If TMS is not used, the residual solvent peak can be used as a secondary reference.[6][7]

  • For the ¹H spectrum, integrate the area under each peak to determine the relative number of protons.

  • Perform peak picking to identify the precise chemical shift of each signal in both the ¹H and ¹³C spectra.

  • Utilize two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), to aid in the unambiguous assignment of all proton and carbon signals.

Conclusion

This technical guide provides a comprehensive overview of the expected ¹H and ¹³C NMR spectral characteristics of 1,7-diazaspiro[3.6]decane. While the presented data is based on sound chemical principles and comparisons with related structures, it is crucial for researchers to acquire experimental data for their specific compounds. The detailed protocol provided herein offers a robust framework for obtaining high-quality, reliable NMR spectra, which are indispensable for the accurate structural elucidation and successful advancement of drug discovery programs centered on this promising spirocyclic scaffold.

References

• SciSpace. (n.d.). a one-pot synthesis of 7,11-diaryl-2,4-diazaspiro[8][8]undecane. Retrieved from [Link]

• Preprints.org. (2025). The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. Retrieved from [Link]

• MDPI. (n.d.). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• ChemConnections. (n.d.). 13C NMR Spectroscopy. Retrieved from [Link]

• Thieme. (n.d.). 5 Combination of 1H and 13C NMR Spectroscopy. Retrieved from [Link]

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

• ResearchGate. (2019). What is the minimum amount of sample required to perform NMR?. Retrieved from [Link]

• EPFL. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

• University of Ottawa. (2017). Quantitative NMR Spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.7: NMR Spectroscopy. Retrieved from [Link]

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• Royal Society of Chemistry. (2025). NMR spectroscopy of small molecules in solution. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Retrieved from [Link]

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HRMS Profiling &amp; Fragmentation Dynamics of 1,7-Diazaspiro[3.6]decane

Content Type: Technical Comparison & Methodological Guide Target Audience: Medicinal Chemists, Analytical Scientists, and DMPK Researchers

Executive Summary: The Strained Scaffold Challenge

1,7-Diazaspiro[3.6]decane is a critical spirocyclic diamine scaffold, increasingly utilized in drug discovery to impart conformational restriction and improve metabolic stability compared to linear diamines. However, its unique topology—fusing a highly strained four-membered azetidine ring with a flexible seven-membered homopiperazine (diazepane) ring—presents distinct analytical challenges.

This guide provides an objective comparison of ionization techniques (ESI vs. APCI) for this scaffold and details its specific fragmentation behavior. Unlike standard piperazine scaffolds, the [3.6] system exhibits a "strain-release" fragmentation pathway that is diagnostic for structural verification.

Technical Comparison: Ionization Modalities

For the analysis of 1,7-diazaspiro[3.6]decane (C

H N ), the choice of ionization source critically impacts sensitivity and in-source stability.

Comparative Analysis: ESI vs. APCI[1][2][3][4][5]

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)
Primary Mechanism	Ion Evaporation / Charge Residue (Soft)	Gas-phase Proton Transfer (Thermal)
Sensitivity (Low Conc.)	Superior. High proton affinity of secondary amines drives efficient ionization.	Moderate. Limited by charge transfer efficiency in gas phase.
In-Source Fragmentation	Low. Preserves the strained azetidine ring.	High. Thermal energy often triggers premature ring opening (loss of C H ).
Matrix Tolerance	Low (Susceptible to ion suppression).	High (Robust against salts/mobile phase additives).
Linearity Range	3-4 orders of magnitude.	2-3 orders of magnitude.[1][2][3]
Recommendation	Primary Choice for quantitation and structural confirmation.	Secondary Choice only if matrix effects in ESI are insurmountable.

Expert Insight: The azetidine ring in the [3.6] system possesses ~26 kcal/mol of strain energy. APCI heater temperatures (>300°C) often supply enough activation energy to cleave this ring before the ion enters the mass analyzer, leading to a false precursor ion signal (M-28). Always use ESI with a source temperature <250°C for accurate intact mass determination.

High-Resolution Mass Spectrometry (HRMS) Data[9]

Physicochemical Baseline

• Formula: C

  H N

• Monoisotopic Mass (Neutral): 140.1313 Da

• Target Ion [M+H]

  : 141.1386 Da

Isotopic Distribution Pattern

For a pure sample, the theoretical isotopic abundance provides a self-validating check for elemental composition.

Isotope	m/z (Theoretical)	Relative Abundance (%)	Origin
C (M0)	141.1386	100.00	Base Peak
C (M1)	142.1420	~9.1	8 Carbons 1.1%
N (M1)	142.1356	~0.7	2 Nitrogens 0.37%

Fragmentation Dynamics (MS/MS)

The fragmentation of 1,7-diazaspiro[3.6]decane is driven by the relief of ring strain. Unlike linear amines which fragment via random

-cleavage, the [3.6] spiro system follows a deterministic "Strain-Release Cascade."

The Mechanism

• Precursor Selection: The protonated molecular ion

  .

• Primary Event (Azetidine Cleavage): The four-membered ring is the "weakest link." Protonation at the spiro-nitrogen facilitates a Retro-2+2 style cleavage or an inductive ring opening.

• Diagnostic Neutral Loss: The hallmark of this scaffold is the loss of Ethylene (C

  H , 28.03 Da) .

• Secondary Event (Azepane Fragmentation): The remaining 7-membered ring fragment (m/z 113) undergoes subsequent loss of ammonia (NH

  ) or propene.

Pathway Visualization

The following diagram illustrates the specific bond scissions and resulting fragment ions.

Figure 1: The primary fragmentation pathway is driven by the relief of the 26 kcal/mol strain in the azetidine ring, resulting in a characteristic m/z 113 fragment.

Experimental Protocol: Validated Workflow

This protocol is designed for a Q-TOF or Orbitrap system to ensure mass accuracy <5 ppm.

Sample Preparation

• Stock Solution: Dissolve 1 mg of 1,7-diazaspiro[3.6]decane in 1 mL Methanol (1 mg/mL).

• Working Standard: Dilute to 1 µg/mL in 50:50 Water:Acetonitrile + 0.1% Formic Acid.

  • Why Formic Acid? Essential to ensure full protonation (

    ) of both amine sites for optimal ESI efficiency.

LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).

  • Note: This polar amine elutes early. Use a low organic start (e.g., 2% B).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 2% B (0-1 min) -> 95% B (5 min).

• Flow Rate: 0.4 mL/min.

Mass Spectrometer Settings (ESI+)

• Capillary Voltage: 3.0 kV (Keep low to prevent discharge).

• Source Temp: 200°C (Critical: Keep <250°C to prevent thermal degradation).

• Desolvation Gas: 800 L/hr.

• Collision Energy (CE):

  • Screening: Ramp 10-40 eV.

  • Optimal Fragmentation: 20-25 eV typically yields the base peak at m/z 113.

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow emphasizing the retention of polar amines and soft ionization conditions.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard text establishing alpha-cleavage and ring-opening rules for amines).

• National Institute of Standards and Technology (NIST). (2023). Mass Spectral Library (NIST23). [Link] (Reference for general amine fragmentation patterns).

• PubChem Database. (n.d.). Compound Summary for CID 12651161 (Spiro[3.6]decane derivatives). National Center for Biotechnology Information. [Link][2]

• Holčapek, M., et al. (2010). "Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules." Journal of Mass Spectrometry, 45(9). [Link] (Source for ESI vs APCI comparison logic).

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A Guide to the Crystallographic Analysis of 1,7-Diazaspiro[3.6]decane Salts: A Case Study in the Absence of Direct Experimental Data

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Significance and Unexplored Territory of 1,7-Diazaspiro[3.6]decane

Spirocyclic scaffolds, characterized by two rings sharing a single atom, have emerged as a compelling structural motif in modern drug discovery. Their inherent three-dimensionality offers a unique platform for exploring chemical space, often leading to compounds with improved pharmacological profiles compared to their flatter, aromatic counterparts. The 1,7-diazaspiro[3.6]decane framework, featuring a four-membered azetidine ring and a seven-membered azepane ring, is of particular interest. This unique combination of a strained small ring and a flexible larger ring presents a rigid yet adaptable scaffold, potentially enabling precise vectoral positioning of substituents for optimal target engagement.

Despite its potential, a comprehensive search of the Cambridge Structural Database (CSD) and other scientific literature reveals a notable absence of publicly available X-ray crystallography data for 1,7-diazaspiro[3.6]decane or its salts.[1] This knowledge gap presents both a challenge and an opportunity. For medicinal chemists, understanding the precise solid-state conformation, bond lengths, angles, and intermolecular interactions of this scaffold is crucial for structure-based drug design. For materials scientists, this data could inform the development of novel crystalline materials with tailored properties.

This guide, therefore, takes a unique approach. In the absence of direct experimental data for our target molecule, we will provide a comprehensive roadmap for its crystallographic characterization. We will propose a plausible synthetic route, detail a robust experimental workflow for crystallization and X-ray diffraction analysis, and conduct a comparative analysis with structurally related diazaspirocycles for which crystallographic data is available. This will allow us to predict and discuss the anticipated structural features of 1,7-diazaspiro[3.6]decane salts, thereby providing a foundational resource for researchers venturing into this unexplored territory.

Proposed Synthesis of 1,7-Diazaspiro[3.6]decane

A plausible synthetic route to 1,7-diazaspiro[3.6]decane can be adapted from established methods for the synthesis of other spirocyclic diamines. The following multi-step synthesis is proposed, starting from commercially available materials.

Caption: Proposed synthetic pathway for 1,7-Diazaspiro[3.6]decane.

Experimental Protocols: From Synthesis to Structure

Part 1: Salt Formation and Crystallization

The formation of salts from the diamine is a critical step, as the resulting ionic interactions and hydrogen bonding potential often facilitate the growth of high-quality single crystals.

Step-by-Step Protocol for Salt Formation and Crystallization:

• Diamine Solution Preparation: Dissolve the synthesized 1,7-diazaspiro[3.6]decane free base in a suitable solvent (e.g., isopropanol, ethanol, or methanol) to a concentration of approximately 0.1 M.

• Acid Addition: To the stirred diamine solution, add a stoichiometric equivalent of the desired acid (e.g., hydrochloric acid, hydrobromic acid, or a dicarboxylic acid like oxalic or succinic acid) dissolved in the same solvent. The addition should be done dropwise at room temperature. For a dihydrochloride salt, two equivalents of HCl would be added.

• Initial Crystallization Screening: Aliquot the resulting salt solution into several small vials. Employ a variety of crystallization techniques to explore a broad range of conditions:

  • Slow Evaporation: Loosely cap the vials and allow the solvent to evaporate slowly over several days at room temperature.[2]

  • Vapor Diffusion (Hanging Drop or Sitting Drop): Place a drop of the salt solution on a siliconized cover slip and invert it over a well containing a reservoir of a less-polar "anti-solvent" (e.g., diethyl ether, ethyl acetate, or hexane). Seal the well and allow the anti-solvent vapor to slowly diffuse into the drop, reducing the solubility of the salt and promoting crystallization.

  • Solvent Layering: Carefully layer a less-dense anti-solvent on top of the salt solution in a narrow tube. Crystals may form at the interface over time.

  • Cooling: Slowly cool a saturated solution of the salt from an elevated temperature to room temperature, and then to 4°C.

• Crystal Harvesting: Once suitable crystals have formed (ideally with dimensions of 0.1-0.3 mm), carefully extract them from the mother liquor using a cryo-loop.[3] Quickly coat the crystal in a cryoprotectant oil (e.g., Paratone-N) to prevent solvent loss and ice formation during data collection.

Caption: Workflow for the crystallization of 1,7-Diazaspiro[3.6]decane salts.

Part 2: Single-Crystal X-ray Diffraction (SC-XRD) Data Collection and Structure Refinement

The following is a generalized protocol for SC-XRD analysis, which may require optimization based on the specific diffractometer and software used.[4]

Step-by-Step Protocol for SC-XRD Analysis:

• Crystal Mounting: Mount the cryo-cooled crystal on the goniometer head of the diffractometer.

• Unit Cell Determination: Collect a series of initial frames to determine the unit cell parameters and crystal system.

• Data Collection: A full sphere of diffraction data is collected by rotating the crystal through a series of angles. The exposure time per frame and the total number of frames will depend on the crystal's scattering power.

• Data Reduction: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects.

• Structure Solution: The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map.

• Structure Refinement: The initial structural model is refined against the experimental data by adjusting atomic positions, displacement parameters, and other variables to minimize the difference between the observed and calculated structure factors.

• Validation: The final refined structure is validated using tools such as CHECKCIF to ensure its chemical and crystallographic reasonability.

Comparative Analysis and Predicted Structural Features

In the absence of experimental data for 1,7-diazaspiro[3.6]decane, we can draw insightful comparisons with related structures to predict its key crystallographic features. For this analysis, we will consider the general structural features of diazaspirocycles and the specific conformational preferences of cyclobutane and cycloheptane rings.

Feature	Predicted for 1,7-Diazaspiro[3.6]decane Salts	Comparative Data from Analogues
Crystal System	Likely to be in a lower symmetry system (e.g., monoclinic or triclinic) due to the lack of high-symmetry elements.	Many organic salts crystallize in monoclinic or triclinic space groups. For example, a substituted 1,2,4-triazolo derivative was found to crystallize in the triclinic P-1 space group.[4]
Ring Conformation	The azetidine (four-membered) ring is expected to be puckered. The azepane (seven-membered) ring is likely to adopt a flexible twist-chair or chair conformation.[5]	The conformation of larger rings in spirocycles is highly dependent on substitution and crystal packing forces.
Hydrogen Bonding	In salt forms (e.g., dihydrochloride), extensive hydrogen bonding is expected between the protonated amine groups (N-H) and the counter-ions (e.g., Cl⁻). These interactions will likely dominate the crystal packing.	In a reported spirooxindole crystal structure, N-H···O and other hydrogen bonds were crucial in stabilizing the supramolecular structure.[6]
Intermolecular Interactions	van der Waals forces and potentially C-H···anion interactions will also contribute to the overall crystal packing.	Similar weak interactions are ubiquitously observed in the crystal structures of organic molecules.

The spirocyclic nature of 1,7-diazaspiro[3.6]decane imposes significant conformational constraints. The spiro-carbon atom will enforce a perpendicular arrangement of the mean planes of the two rings. The puckering of the azetidine ring and the flexible conformation of the azepane ring will be influenced by the steric bulk of any substituents and the demands of the crystal packing environment.

Alternative and Complementary Characterization Techniques

While SC-XRD provides the definitive solid-state structure, other techniques can offer valuable complementary information, especially in the absence of suitable crystals.

• Powder X-ray Diffraction (PXRD): Can be used to analyze polycrystalline materials to assess phase purity and obtain information about the unit cell parameters.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Solution-state 1D and 2D NMR experiments (e.g., ¹H, ¹³C, COSY, HSQC, HMBC, and NOESY) can provide insights into the connectivity and through-space proximity of atoms, helping to elucidate the average conformation in solution.

• Computational Modeling: Density Functional Theory (DFT) calculations can be employed to predict the gas-phase geometry and conformational landscape of the molecule, providing a theoretical framework for interpreting experimental data.

Conclusion and Future Outlook

The 1,7-diazaspiro[3.6]decane scaffold represents a promising but underexplored area of chemical space. The lack of available X-ray crystallography data highlights the need for foundational research to characterize this unique molecular framework. This guide has provided a comprehensive, albeit predictive, analysis and a detailed experimental roadmap for the synthesis, crystallization, and structural determination of 1,7-diazaspiro[3.6]decane salts.

The elucidation of the first crystal structure of a 1,7-diazaspiro[3.6]decane salt will be a significant contribution to the fields of medicinal chemistry and materials science. It will provide the first empirical glimpse into the solid-state conformation and packing of this intriguing scaffold, paving the way for rational, structure-based design of novel therapeutics and functional materials. The methodologies and comparative insights presented herein are intended to serve as a valuable resource for researchers poised to undertake this important work.

References

• Gupta, V. K., et al. (2021). X-ray crystal structure analysis of 5-bromospiro[indoline-3,7'-pyrano[3,2-C:5,6-C']dichromene]-2,6',8'-trione. ResearchGate. Available at: [Link]

• Carrel, A., et al. (2025). Spirocyclic Diamine Scaffolds for Medicinal Chemistry. ResearchGate. Available at: [Link]

• EPFL. (n.d.). Guide for crystallization. Available at: [Link]

• Small Molecule X-Ray Crystallography, Theory and Workflow. (2025). ResearchGate. Available at: [Link]

• Palchikov, V. A., & Fath-Allah, E.-S. (2018). Synthesis of a New Spiro System: 1-Oxa-7-thia-4-azaspiro[4.5]decane 7,7-Dioxide. ResearchGate. Available at: [Link]

• Carleton College. (2018). Single-crystal X-ray Diffraction. SERC. Available at: [Link]

• College of Saint Benedict/Saint John's University. (n.d.). Solutions to conformation problems. csbsju. Available at: [Link]

• Aimon, A., et al. (2023). Synthesis of spirocyclic 1,2-diamines by dearomatising intramolecular diamination of phenols. Chemical Communications, 59, 607-610. Available at: [Link]

• Gissot, A., et al. (2025). Asymmetric synthesis. 29. Preparation of 1,8-diazaspiro[5.5]undecane derivatives. ResearchGate. Available at: [Link]

• Jin, D.-P., et al. (2023). A Gold(I)‐Catalyzed Cyclization/Semipinacol Rearrangement Cascade of 1,6‐Enynes to Access Spiro[4.5]decanes and 7‐Azaspiro[4.5]decanes. ResearchGate. Available at: [Link]

• O'Hagan, D. (2014). Conformational Analysis of 1,3-Difluorinated Alkanes. PubMed Central. Available at: [Link]

• Al-Warhi, T., et al. (2022). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. MDPI. Available at: [Link]

• Cuny, E. (2020). Stereoselective Synthesis of 1,6,9-Tri-oxaspiro[4.5]decanes From d -Glucose: Novel Structural Motifs of Spiroacetal Natural Products. ResearchGate. Available at: [Link]

• Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeab. (2025). IRIS. Available at: [Link]

• PubChem. (n.d.). Spiro(4.4)nonane-1,6-dione. Available at: [Link]

• Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. (2025). ResearchGate. Available at: [Link]

• PubChem. (n.d.). Spiro[3.6]decane. Available at: [Link]

• PubChem. (n.d.). tert-Butyl 2,7-diazaspiro(4.5)decane-7-carboxylate. Available at: [Link]

• Hasegawa, T., et al. (1992). Synthesis of the Enantiomers of 7-Methyl-1, 6-dioxaspiro[4.5]decane, Pheromone of the Common Wasp and the Pine Beetle. Bioscience, Biotechnology, and Biochemistry, 56(5), 838-9. Available at: [Link]

• PubChem. (n.d.). 7-oxa-2-azaspiro[4.5]decane. Available at: [Link]

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A Comparative Analysis of Nitrogen Center Basicity in 1,7-Diazaspiro[3.6]decane and Related Alicyclic Amines

An in-depth guide for researchers and drug development professionals on the pKa values and underlying structural factors governing the basicity of a novel spirocyclic diamine scaffold.

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that offer precise three-dimensional arrangements of functional groups is paramount. Spirocyclic systems, characterized by two rings sharing a single atom, have emerged as attractive templates for drug design, offering conformational rigidity and novel exit vectors for substituent placement. Among these, diazaspiroalkanes are of particular interest due to the presence of two nitrogen atoms, whose basicity (quantified by pKa values) is a critical determinant of a drug candidate's pharmacokinetic and pharmacodynamic properties. This guide provides a comprehensive comparison of the pKa values of the nitrogen centers in the novel scaffold, 1,7-diazaspiro[3.6]decane, with a series of structurally related monocyclic and spirocyclic amines.

Due to the novelty of 1,7-diazaspiro[3.6]decane, direct experimental pKa values are not yet publicly available. Therefore, this guide will leverage established principles of physical organic chemistry and comparative data from analogous structures to predict and rationalize the basicity of its nitrogen centers. We will explore the influence of ring size, ring strain, and nitrogen hybridization on pKa, providing a framework for medicinal chemists to understand and modulate the properties of this promising new scaffold.

Understanding the Basicity of Spirodiamines: A Comparative Approach

The basicity of an amine is a measure of its ability to accept a proton, and it is quantified by the pKa of its conjugate acid. For a diamine like 1,7-diazaspiro[3.6]decane, there are two pKa values, corresponding to the sequential protonation of the two nitrogen atoms. These values are influenced by a variety of factors, including inductive effects, steric hindrance, and the hybridization of the nitrogen lone pair.

To build a predictive model for the pKa values of 1,7-diazaspiro[3.6]decane, we will compare it with a series of well-characterized monocyclic and spirocyclic amines.

Compound	Structure	pKa1	pKa2	Reference
Piperidine	11.12	-	[1]
Azepane (Homopiperidine)	~11.02 (Predicted)	-	[2]
Piperazine	9.73	5.35	[3]
Homopiperazine (1,4-Diazepane)	~11.02 (Predicted for one N)	-	[4][5]
2,6-Diazaspiro[3.3]heptane	Experimental data not readily available	-
2,7-Diazaspiro[4.4]nonane	Predicted: 11.03 ± 0.20 (for N-Boc derivative)	-
1,7-Diazaspiro[3.6]decane	(Predicted)	(Predicted)

Analysis of Structural Effects on Basicity

The pKa values of cyclic amines are a delicate interplay of several structural and electronic factors.

Ring Size and Strain: The basicity of monocyclic amines generally increases with ring size from azetidine (4-membered) to piperidine (6-membered). This trend is attributed to changes in the hybridization of the nitrogen lone pair and ring strain.[6] Smaller rings enforce more p-character in the C-N bonds, leading to a corresponding increase in the s-character of the lone pair orbital.[6] Since s-orbitals are held more tightly to the nucleus, the lone pair is less available for protonation, resulting in lower basicity. As the ring size increases to five and six members, the C-N-C bond angles approach the ideal tetrahedral angle, reducing ring strain and allowing the lone pair to reside in an orbital with more p-character, making it more basic.[6][7] For rings larger than six members, such as azepane, increased conformational flexibility can influence the accessibility of the lone pair, sometimes leading to a slight decrease or leveling off of basicity.[8]

Spirocyclic Architecture: The spirocyclic nature of 1,7-diazaspiro[3.6]decane introduces additional conformational constraints compared to its monocyclic counterparts. The spiro fusion can lock the rings in specific conformations, influencing the orientation and accessibility of the nitrogen lone pairs.

Nitrogen Atom Environment: In 1,7-diazaspiro[3.6]decane, one nitrogen is part of a four-membered azetidine ring, while the other is in a seven-membered azepane ring. This asymmetric environment is expected to lead to two distinct pKa values. The nitrogen in the azetidine ring is anticipated to be significantly less basic due to the pronounced ring strain and the resulting increased s-character of its lone pair. Conversely, the nitrogen in the seven-membered azepane ring is expected to have a basicity comparable to or slightly less than that of piperidine, influenced by the conformational flexibility of the larger ring.

Predicted pKa Values for 1,7-Diazaspiro[3.6]decane:

Based on the comparative data and theoretical principles, we can predict the approximate pKa values for 1,7-diazaspiro[3.6]decane:

• pKa1 (Azepane Nitrogen): We predict this value to be in the range of 10.5 - 11.0 . This is slightly lower than piperidine (11.12) due to the potential for some transannular interactions and the conformational effects of the spiro-fusion, but still indicative of a strongly basic secondary amine.

• pKa2 (Azetidine Nitrogen): The pKa for the azetidine nitrogen is expected to be significantly lower, likely in the range of 8.0 - 9.0 . This substantial decrease in basicity is a direct consequence of the high ring strain in the four-membered ring.

Experimental Determination of pKa Values: A Protocol for Potentiometric Titration

To experimentally validate these predictions, potentiometric titration is the most common and reliable method for determining the pKa values of diamines.[9][10][11]

Experimental Workflow

Caption: Workflow for pKa determination by potentiometric titration.

Step-by-Step Methodology

• Preparation of the Analyte Solution: Accurately weigh a sample of the diamine and dissolve it in a known volume of deionized, carbonate-free water to create a solution of known concentration (e.g., 0.01 M).

• Acidification: To the diamine solution, add a known excess of a strong acid (e.g., two equivalents of HCl) to ensure both nitrogen atoms are fully protonated at the start of the titration.

• pH Electrode Calibration: Calibrate the pH electrode using standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00) to ensure accurate pH measurements.

• Titration Setup: Place the acidified diamine solution in a jacketed beaker to maintain a constant temperature. Use a magnetic stirrer to ensure the solution is well-mixed. Immerse the calibrated pH electrode and the tip of a burette containing a standardized solution of a strong base (e.g., 0.1 M NaOH) into the solution.

• Titration: Add the strong base in small, precise increments. After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • The titration curve for a diamine will exhibit two equivalence points, corresponding to the deprotonation of the dicationic and monocationic species.

  • The pKa values are determined from the pH at the half-equivalence points. The first pKa (pKa1) is the pH at the midpoint between the start of the titration and the first equivalence point, and the second pKa (pKa2) is the pH at the midpoint between the first and second equivalence points.

  • For more precise determination of the equivalence points, the first and second derivatives of the titration curve can be plotted. The peaks in the first derivative plot and the zero crossings in the second derivative plot correspond to the equivalence points.[12]

Protonation Equilibria of 1,7-Diazaspiro[3.6]decane

The sequential protonation of 1,7-diazaspiro[3.6]decane can be visualized as follows:

Caption: Protonation equilibria of 1,7-diazaspiro[3.6]decane.

Conclusion and Implications for Drug Development

This comparative guide provides a robust framework for understanding and predicting the pKa values of the nitrogen centers in the novel 1,7-diazaspiro[3.6]decane scaffold. The presence of two distinct nitrogen environments—one in a strained four-membered ring and the other in a more flexible seven-membered ring—is expected to result in two well-separated pKa values. The predicted lower basicity of the azetidine nitrogen could be advantageous in drug design, potentially reducing off-target effects associated with high basicity while the more basic azepane nitrogen can still engage in crucial interactions with biological targets.

The provided protocol for potentiometric titration offers a clear and reliable method for the experimental determination of these pKa values, which is a critical step in the characterization of this new scaffold. A thorough understanding of the pKa values of 1,7-diazaspiro[3.6]decane and its derivatives will empower medicinal chemists to fine-tune the physicochemical properties of drug candidates, ultimately leading to the development of safer and more effective therapeutics.

References

• Babic, S., Horvat, A. J. M., Pavlovic, D. M., & Kaštelan-Macan, M. (2007). Determination of pKa values of active pharmaceutical ingredients. TrAC Trends in Analytical Chemistry, 26(11), 1043-1061.
• Charifson, P. S., & Walters, W. P. (2014). Acidic and basic drugs in medicinal chemistry: a perspective. Journal of medicinal chemistry, 57(23), 9701-9717.

• PubChem. (n.d.). Piperidine. Retrieved from [Link]

• DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

• Eduncle. (2020). How basicity of amines depend upon ring size. Retrieved from [Link]

• Master Organic Chemistry. (2017). 5 Key Basicity Trends of Amines. Retrieved from [Link]

• MDPI. (2021). 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. Retrieved from [Link]

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Diazaspiro(3.3)heptane. Retrieved from [Link]

• PubChem. (n.d.). 2,8-Diazaspiro(4.5)decane. Retrieved from [Link]

• PubChem. (n.d.). 1H-Azepine. Retrieved from [Link]

• ResearchGate. (n.d.). Ring Strain and Other Factors Governing the Basicity of Nitrogen Heterocycles – An Interpretation by Triadic Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Retrieved from [Link]

• SciSpace. (2020). Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Effect of ring size on the basicity and kinetic behaviour of 1,5-dimethylnaphtho[1,8-bc]. Retrieved from [Link]

• University of Bari Aldo Moro. (n.d.). 1-Oxa-2,6-Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere. Retrieved from [Link]

• Chemistry Stack Exchange. (2016). Relative basicity of cyclic amines. Retrieved from [Link]

• MDPI. (n.d.). Diastereoselective Synthesis of 2-Amino-spiro[4.5]decane-6-ones Through Synergistic Photocatalysis and Organocatalysis for [3 + 2] Cycloaddition of Cyclopropylamines with Olefins. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Novel 2,6-Diazaspiro[3.3]heptanes. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of 2,6-diazaspiro[3.3]heptane, 2-azaspiro[3.3]. Retrieved from [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 1,7-Diazaspiro[3.6]decane

Executive Summary & Hazard Architecture

1,7-Diazaspiro[3.6]decane is a bicyclic diamine scaffold increasingly utilized in medicinal chemistry to alter the lipophilicity and metabolic stability of drug candidates. Unlike standard reagents, specific toxicological data for this isomer is often sparse. Therefore, the Precautionary Principle applies : we must treat this compound as a Class 1B Corrosive and a Potential Sensitizer , utilizing protocols designed for volatile, high-energy aliphatic amines.

This guide moves beyond generic "safety tips" to provide a self-validating operational framework. The primary risks are not merely acute burns but asymptomatic permeation through standard glove materials and sensitization via inhalation of micro-aerosols.

Core Hazard Profile (Derived Class Properties)

Hazard Domain	Classification (Conservative)	Operational Implication
Skin/Eye	Skin Corr. 1B / Eye Dam. 1	Irreversible tissue damage upon contact. pH >11 in aqueous solution.
Respiratory	STOT-SE 3 (Irritant)	Vapors/mists cause severe tract irritation; potential lachrymator.
Sensitization	Skin Sens. 1	Repeated low-level exposure may trigger anaphylactic response.
Reactivity	Incompatible with Acids/Oxidizers	Violent exothermic reaction with strong acids; formation of toxic N-oxides with oxidizers.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with aliphatic amines. Amines can permeate nitrile rubber without visible degradation, leading to skin absorption.

The "Double-Shell" Glove Protocol

For handling 1,7-Diazaspiro[3.6]decane, we utilize a Laminate-Nitrile Hybrid System .

Layer	Material Specification	Scientific Rationale
Inner Layer (Barrier)	EVOH/PE Laminate (e.g., Silver Shield™)	Zero Permeation: Laminates provide >480 min breakthrough time for amines. They are chemically inert but mechanically weak.
Outer Layer (Mechanical)	Nitrile (Minimum 5 mil)	Grip & Compression: Protects the inner laminate from tears and provides tactile grip. Acts as a sacrificial layer against splashes.[1]
Inspection Protocol	Nitrogen Inflation Test	Before donning, inflate the inner laminate glove with N₂ or air to check for pinholes.

Respiratory & Body Protection[1][2][3]

• Respiratory: If handling outside a certified fume hood (e.g., balance enclosure), a half-face respirator with ABEK1 filters (specifically Type K for Ammonia/Amines) is mandatory.

• Eye Protection: Unvented chemical splash goggles. Face shields are required during transfers of volumes >50 mL to prevent neck/chin burns.

Operational Workflow: The "Clean-Trace" Method

This workflow minimizes cross-contamination and ensures containment.

Phase 1: Preparation & Weighing

• Zone Control: Establish a "Hot Zone" within the fume hood. Lay down an absorbent pad backed with polyethylene.

• Static Management: Spirocyclic amines as solids can be static-prone. Use an anti-static gun on the weighing boat before taring.

• Transfer: Do not pour. Use a disposable spatula or glass pipette. Never return excess material to the stock container.

Phase 2: Reaction & Quenching

• Exotherm Alert: When neutralizing waste or quenching reactions containing this amine, add the amine solution slowly to the acid/water mixture in an ice bath. Rapid addition can cause flash-boiling of solvents.

• Vapor Trap: Ensure reaction vessels are vented through a scrubber or oil bubbler to prevent amine vapors from escaping into the hood atmosphere.

Phase 3: Decontamination (The "Acid Wash")

Standard soap is ineffective at neutralizing amine residues.

• Wipe Down: Use paper towels soaked in 5% Citric Acid or Dilute Acetic Acid to wipe all surfaces (balance, spatulas, hood sash). This converts the volatile free base into a non-volatile, water-soluble salt.

• Final Clean: Follow with a water rinse and then ethanol.

Visualization: Decision Logic & Emergency Response

Figure 1: PPE Selection Decision Tree

This logic gate ensures the correct PPE is chosen based on the physical state and quantity of the reagent.

Caption: Decision matrix for selecting PPE based on physical state and volume. Note that liquid free bases always require higher protection due to volatility and permeation risks.

Figure 2: Emergency Spill Response Workflow

A specific protocol for amine spills, prioritizing neutralization.

Caption: Step-by-step spill response. The critical step is neutralization with weak acid to stop volatilization before disposal.

Disposal & Waste Management

Never dispose of spirocyclic amines down the drain. They are toxic to aquatic life and can damage plumbing seals.

• Segregation: Dispose of in the Basic Organic Waste container.

• Incompatibility Check: Ensure the waste container does not contain concentrated nitric acid or peroxides.

• Container Prep: Rinse the empty reagent bottle with methanol, then a 5% acetic acid solution, before discarding the glass.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment: Chemical Resistance Selection Chart. [Link]

• PubChem. (2023). Compound Summary: Spiro[3.6]decane derivatives.[2] National Library of Medicine. [Link]

• American Chemical Society (ACS). (2015). Identifying and Evaluating Hazards in Research Laboratories.[Link]

Sources

• 1. moravek.com [moravek.com]
• 2. Spiro[3.6]decane | C10H18 | CID 12651161 - PubChem [pubchem.ncbi.nlm.nih.gov]